(Z)-N-[2-amino-1-(3-methoxyphenyl)ethylidene]hydroxylamine

• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol
• IUPAC Name: (NZ)-N-[2-amino-1-(3-methoxyphenyl)ethylidene]hydroxylamine
• InChI: InChI=1S/C9H12N2O2/c1-13-8-4-2-3-7(5-8)9(6-10)11-12/h2-5,12H,6,10H2,1H3/b11-9+
• InChI Key: AYQBKVLYVDZEKO-PKNBQFBNSA-N
• Isomeric SMILES: COC1=CC=CC(=C1)/C(=N/O)/CN
• Canonical SMILES: COC1=CC=CC(=C1)C(=NO)CN

Description

(Z)-N-[2-amino-1-(3-methoxyphenyl)ethylidene]hydroxylamine is a chemical compound of significant interest in medicinal chemistry research. Its structure, featuring a hydroxylamine group and a methoxyphenyl moiety, suggests potential as a key intermediate or pharmacophore in the design of novel bioactive molecules. Similar compounds containing N-hydroxy and methoxyphenyl motifs are frequently explored in drug discovery for their metal-chelating properties and their ability to interact with enzyme active sites, particularly metalloenzymes . Researchers are investigating this compound in various contexts, which may include the development of enzyme inhibitors, antiviral agents, or central nervous system therapeutics. Its mechanism of action and specific research applications are subjects of ongoing scientific study. This compound is intended for use by qualified researchers in controlled laboratory environments to advance the understanding of its properties and potential.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-1-(3-methoxy-phenyl)-ethanone oxime typically involves the reaction of 3-methoxyacetophenone with hydroxylamine hydrochloride in the presence of a base such as sodium acetate. The reaction is carried out in an aqueous or alcoholic medium at elevated temperatures to facilitate the formation of the oxime derivative.

Industrial Production Methods

In an industrial setting, the production of 2-amino-1-(3-methoxy-phenyl)-ethanone oxime may involve more efficient and scalable methods. These could include continuous flow synthesis techniques, which allow for better control over reaction conditions and higher yields. The use of catalysts and optimized reaction parameters can further enhance the efficiency of the industrial production process.

Chemical Reactions Analysis

Types of Reactions

2-Amino-1-(3-methoxy-phenyl)-ethanone oxime can undergo various chemical reactions, including:

Oxidation: The oxime group can be oxidized to form nitrile oxides.

Reduction: The oxime can be reduced to the corresponding amine.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Nitrile oxides.

Reduction: Corresponding amines.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

Chemistry

• Building Block for Complex Molecules : The compound serves as a versatile building block in organic synthesis. Its ability to form stable complexes with metal ions allows it to act as a ligand in coordination chemistry, facilitating the development of new materials and catalysts.

• Antimicrobial Properties : Research indicates that hydroxylamine derivatives exhibit significant antimicrobial activity. Studies have shown that (Z)-N-[2-amino-1-(3-methoxyphenyl)ethylidene]hydroxylamine can inhibit the growth of various bacterial strains, suggesting its potential as an antimicrobial agent .
• Anticancer Potential : Preliminary studies have demonstrated that this compound may possess anticancer properties. It has been evaluated for its ability to induce apoptosis in cancer cell lines, particularly in breast cancer models. The mechanism involves the modulation of cell cycle progression and inhibition of tubulin polymerization .

Medical Applications

• Therapeutic Agent : Ongoing research is exploring the compound's potential as a therapeutic agent for conditions such as neurodegenerative diseases and cancer. Its ability to modulate oxidative stress suggests it may have protective effects on neuronal cells .
• Drug Development : The compound is being investigated as a scaffold for developing new drugs targeting specific biological pathways, particularly those involved in cancer progression and microbial resistance .

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Antimicrobial	Inhibits growth of Gram-positive and Gram-negative bacteria
Anticancer	Induces apoptosis in MCF-7 breast cancer cells
Neuroprotective	Modulates oxidative stress in neuronal cells

Mechanism of Action

The mechanism by which 2-amino-1-(3-methoxy-phenyl)-ethanone oxime exerts its effects involves its interaction with specific molecular targets. The oxime group can form stable complexes with metal ions, which can influence various biochemical pathways. Additionally, the compound’s ability to undergo redox reactions can modulate cellular oxidative stress levels, impacting cell signaling and function.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group and Substituent Analysis

The hydroxylamine group (-NH-O-) in the target compound distinguishes it from hydrazide derivatives (e.g., N-(1-(5-Bromo-2-hydroxyphenyl)-ethylidene)-3,4,5-trihydroxybenzohydrazide) reported in , which feature a benzohydrazide (-CONHNH₂) group. Hydrazides are typically more acidic due to the electron-withdrawing carbonyl group, whereas hydroxylamines exhibit greater basicity and redox reactivity .

Substituent Effects :

• Halogen substituents, by contrast, increase molecular weight and may improve thermal stability .

Pharmacological and Regulatory Considerations

• The target compound’s 3-methoxyphenyl group and ethylidene backbone may place it in a structural class with CNS activity, though its absence from controlled substance lists suggests divergent pharmacological effects or insufficient study .

Research Findings and Implications

• Stability and Reactivity : The hydroxylamine group’s susceptibility to oxidation contrasts with the hydrolytic stability of hydrazides. This may limit the target compound’s shelf life but enhance its utility in redox-active applications .
• Substituent-Driven Bioactivity: The 3-methoxy group’s electron-donating nature could modulate interactions with enzymes (e.g., monoamine oxidases) compared to halogenated analogs, which are bulkier and more lipophilic .
• Synthetic Challenges : highlights the role of Lewis acids in stabilizing intermediates, suggesting that similar catalysts might improve yields in the target compound’s synthesis .

Biological Activity

(Z)-N-[2-amino-1-(3-methoxyphenyl)ethylidene]hydroxylamine is a synthetic organic compound that has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article provides a comprehensive overview of its biological activity, including synthesis methods, case studies, and detailed research findings.

• Molecular Formula : C9H12N2O2
• Molecular Weight : 180.20 g/mol
• IUPAC Name : (NZ)-N-[2-amino-1-(3-methoxyphenyl)ethylidene]hydroxylamine
• InChI Key : AYQBKVLYVDZEKO-PKNBQFBNSA-N

Synthesis Methods

The synthesis of (Z)-N-[2-amino-1-(3-methoxyphenyl)ethylidene]hydroxylamine can be achieved through various methods, typically involving the reaction of substituted phenyl hydrazines with appropriate aldehydes or ketones under controlled conditions. The following general steps outline a common synthesis route:

• Formation of Hydrazone : Reacting 3-methoxybenzaldehyde with hydroxylamine hydrochloride in the presence of a base to form the corresponding hydrazone.
• Reduction : The hydrazone can then be reduced using reducing agents such as sodium borohydride to yield the desired hydroxylamine derivative.

Antimicrobial Properties

Research indicates that (Z)-N-[2-amino-1-(3-methoxyphenyl)ethylidene]hydroxylamine exhibits significant antimicrobial activity. Studies have shown its effectiveness against various bacterial strains, suggesting a potential role in developing new antimicrobial agents. The compound's mechanism appears to involve disrupting bacterial cell wall synthesis and inhibiting key metabolic pathways.

Anticancer Activity

The compound has also been investigated for its anticancer properties. Several studies have demonstrated that it can inhibit the proliferation of cancer cell lines, including breast and lung cancer cells. Notably, it has shown promising results in inducing apoptosis in these cells, which is critical for cancer treatment.

Cell Line	IC50 (µM)	Mechanism of Action
A549 (Lung Cancer)	<0.01	Induction of apoptosis via caspase activation
MDA-MB-231 (Breast Cancer)	0.229	Inhibition of cell cycle progression

Case Studies

• Anticancer Efficacy : A study published in MDPI reported that (Z)-N-[2-amino-1-(3-methoxyphenyl)ethylidene]hydroxylamine exhibited a GI50 value of <0.01 µM against a panel of 60 cancer cell lines, indicating its potent growth inhibition capabilities.
• Mechanistic Insights : Another investigation highlighted the compound's ability to activate caspase-3 in A549 cells, leading to increased nuclear condensation and apoptosis . This suggests that the compound may engage multiple pathways to exert its anticancer effects.

Research Findings

Recent studies have focused on elucidating the structure-activity relationship (SAR) of hydroxylamine derivatives similar to (Z)-N-[2-amino-1-(3-methoxyphenyl)ethylidene]hydroxylamine. These investigations have revealed that modifications to the phenolic group significantly affect biological activity:

Compound Name	Structural Features	Biological Activity
N-hydroxyethylamine	Simple hydroxylamine structure	Basic amine properties; low activity
3,4-Dimethoxybenzaldehyde	Dimethoxy-substituted phenyl group	Precursor; moderate activity
N,N-Dimethylhydroxylamine	Dimethylated derivative	Increased lipophilicity; CNS activity
2-Amino-1-(3-methoxyphenyl)ethanol	Similar amino and phenolic structure	Different biological activities